Cas no 396721-46-3 (2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide structure
396721-46-3 structure
Product Name:2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
CAS No:396721-46-3
MF:C19H15ClFN3OS
MW:387.858305215836
CID:5914368
PubChem ID:4988320
Update Time:2025-10-28

2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
    • 2-chloro-6-fluoro-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • 2-chloro-6-fluoro-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
    • F0778-0169
    • Oprea1_401374
    • SR-01000445152-1
    • AKOS001632985
    • SR-01000445152
    • 2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
    • 396721-46-3
    • 2-chloro-6-fluoro-N-(2-(o-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • Benzamide, 2-chloro-N-[2,6-dihydro-2-(2-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-6-fluoro-
    • Inchi: 1S/C19H15ClFN3OS/c1-11-5-2-3-8-16(11)24-18(12-9-26-10-15(12)23-24)22-19(25)17-13(20)6-4-7-14(17)21/h2-8H,9-10H2,1H3,(H,22,25)
    • InChI Key: TVLZFFYAPGGSNS-UHFFFAOYSA-N
    • SMILES: C(NC1N(C2=CC=CC=C2C)N=C2CSCC2=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

  • Exact Mass: 387.0608391g/mol
  • Monoisotopic Mass: 387.0608391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 502.3±50.0 °C(Predicted)
  • pka: 10.93±0.20(Predicted)

2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0778-0169-2μmol
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0778-0169-5μmol
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0778-0169-10μmol
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0778-0169-20μmol
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0778-0169-1mg
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0778-0169-2mg
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0778-0169-3mg
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0778-0169-4mg
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0778-0169-5mg
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0778-0169-10mg
2-chloro-6-fluoro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
396721-46-3 90%+
10mg
$79.0 2023-05-17

Additional information on 2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Research Brief on 2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 396721-46-3)

In recent years, the compound 2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 396721-46-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thienopyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. The unique structural features of this molecule, including the chloro-fluoro substitution pattern and the methylphenyl moiety, contribute to its bioactivity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 396721-46-3. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of protein kinases involved in cancer cell proliferation. Specifically, it exhibited high affinity for the ATP-binding site of certain tyrosine kinases, leading to the suppression of downstream signaling pathways. The study also highlighted the compound's favorable pharmacokinetic properties, including oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Another significant advancement in the research of 396721-46-3 is its application in inflammatory diseases. A preclinical study conducted by a team at the University of Cambridge revealed that the compound effectively modulates the activity of key inflammatory mediators, such as NF-κB and COX-2. This dual inhibitory effect positions 2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide as a potential candidate for treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's ability to reduce cytokine production in vitro and in vivo, further supporting its therapeutic potential.

The synthesis and optimization of 396721-46-3 have also been a focal point of recent research. A 2022 patent application by a leading pharmaceutical company detailed an improved synthetic route for this compound, emphasizing higher yields and reduced impurities. The patent also disclosed novel derivatives of the parent compound, which exhibit enhanced potency and selectivity. These advancements are expected to facilitate the scale-up production and further development of 396721-46-3 as a drug candidate.

Despite these promising findings, challenges remain in the clinical translation of 396721-46-3. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical and clinical testing. However, the growing body of research underscores the compound's potential as a versatile scaffold for drug discovery. Future studies are likely to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, leveraging its unique pharmacological profile.

In conclusion, 2-chloro-6-fluoro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 396721-46-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted bioactivity, coupled with ongoing synthetic and pharmacological advancements, positions it as a promising candidate for the development of novel therapeutics. Continued research efforts will be essential to fully realize its potential and address the remaining challenges in its development pathway.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.